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Compound of Interest

Compound Name: 1-Bromo-1-nitrononan-2-OL

Cat. No.: B15406549 Get Quote

Technical Support Center: 1-Bromo-1-
nitrononan-2-OL
Disclaimer: A specific Safety Data Sheet (SDS) for 1-Bromo-1-nitrononan-2-OL is not readily

available. The following guidelines are based on the chemical properties of its functional groups

(bromo, nitro, and alcohol) and general laboratory safety best practices. Researchers should

handle this compound with caution and perform a thorough risk assessment before use.

Frequently Asked Questions (FAQs)
Q: What are the primary hazards associated with 1-Bromo-1-nitrononan-2-OL?

A: While specific data is unavailable, the functional groups suggest potential hazards including:

Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.

Irritation: May cause skin, eye, and respiratory irritation.

Combustibility: The presence of a long alkyl chain and the nitro group suggests it may be

combustible.

Instability: Nitro-alkanes can be unstable and potentially explosive, especially at elevated

temperatures or in the presence of contaminants.
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Q: How should 1-Bromo-1-nitrononan-2-OL be stored?

A: It should be stored in a cool, dry, well-ventilated area away from heat, sparks, and open

flames. Keep the container tightly closed. Store away from incompatible materials such as

strong oxidizing agents, strong acids, strong bases, and reducing agents.

Q: What personal protective equipment (PPE) is required when handling this compound?

A: Always handle 1-Bromo-1-nitrononan-2-OL in a chemical fume hood. Recommended PPE

includes:

Safety goggles or a face shield

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Closed-toe shoes

Q: What should I do in case of a spill?

A: For a small spill, absorb the material with an inert, non-combustible absorbent (e.g., sand,

vermiculite). Place the contaminated material in a sealed container for disposal. Ensure the

area is well-ventilated. For larger spills, evacuate the area and follow your institution's

emergency procedures.

Q: How should 1-Bromo-1-nitrononan-2-OL waste be disposed of?

A: Waste should be treated as hazardous. Dispose of in accordance with local, state, and

federal regulations. Do not pour down the drain.
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Issue Possible Cause Solution

Compound has discolored

(e.g., turned yellow)

Decomposition due to

exposure to light, heat, or air.

Discard the compound

following proper disposal

procedures. In the future,

ensure storage in a dark, cool,

and tightly sealed container.

Inconsistent experimental

results

Impurities in the compound or

degradation.

Consider purifying the

compound before use. Check

for proper storage and

handling to prevent

degradation.

Precipitate formation in

solution

Low solubility at a given

temperature or reaction with

the solvent.

Try gently warming the solution

or using a different solvent.

Ensure the solvent is pure and

dry.

Experimental Workflow & Safety Decision Tree
The following diagrams illustrate the general workflow for handling 1-Bromo-1-nitrononan-2-
OL and a decision tree for responding to a spill.
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Experimental Workflow

Review SDS & 
Conduct Risk Assessment

Don Appropriate PPE

Work in Fume Hood

Weigh/Measure Compound

Conduct Experiment

Properly Dispose of Waste

Clean Work Area

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15406549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Is the spill large?

Evacuate Area & 
Follow Emergency Procedures

Yes Is the spill contained?

No

No

Absorb with Inert Material

Yes

Place in Sealed Container 
for Disposal

Ventilate Area
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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